Cas no 2138152-38-0 (2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]-)

• Product Name: 2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]-
• CAS No: 2138152-38-0
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5280135
• Update Time: 2025-06-09

2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]-

• Inchi： 1S/C10H14N2S/c1-10(2,3)12-6-8-4-9(5-11)13-7-8/h4,7,12H,6H2,1-3H3
• InChI Key： CGBVPMUPNLNAON-UHFFFAOYSA-N
• SMILES： C1(C#N)SC=C(CNC(C)(C)C)C=1

Additional information on 2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]-

Introduction to 2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]- (CAS No. 2138152-38-0)

2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]-, identified by its CAS number 2138152-38-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiophene derivatives family, which is well-known for its diverse biological activities and structural versatility. The presence of a nitrile group and an amine substituent at the 4-position of the thiophene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of this compound features a thiophene core substituted with a nitrile group at the 2-position and a dimethylamino methyl group at the 4-position. This unique arrangement imparts distinct chemical properties that make it useful in various synthetic pathways. The thiophene ring is particularly interesting due to its aromaticity and ability to participate in π-stacking interactions, which are crucial in drug design for improving binding affinity and solubility.

In recent years, there has been growing interest in thiophene derivatives as pharmacophores due to their potential applications in treating various diseases. Studies have shown that compounds containing the thiophene scaffold exhibit antimicrobial, anti-inflammatory, and anticancer properties. The amine group in 2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]- further enhances its biological activity by allowing for hydrogen bonding interactions with biological targets.

The synthesis of this compound typically involves multi-step reactions starting from commercially available precursors. The introduction of the nitrile group can be achieved through cyanation reactions, while the dimethylamino methyl group can be incorporated via nucleophilic substitution or reductive amination. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

One of the most compelling aspects of 2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]- is its utility as a building block in drug discovery. Researchers have leveraged its structural features to develop novel molecules with improved pharmacokinetic properties. For instance, modifications at the 4-position can influence metabolic stability and oral bioavailability, which are key factors in drug development.

Recent advancements in computational chemistry have enabled more efficient screening of thiophene derivatives for their biological activity. Virtual screening techniques combined with molecular docking studies have identified several promising candidates derived from this compound. These studies highlight the potential of CAS No. 2138152-38-0 as a lead compound for further optimization.

The pharmaceutical industry has shown particular interest in thiophene-based drugs due to their favorable pharmacological profiles. For example, drugs like carbamazepine and thioridazine contain thiophene rings and have been used effectively in treating neurological and psychiatric disorders. The structural motifs present in 2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]- share similarities with these established drugs, suggesting potential therapeutic applications.

In addition to pharmaceutical applications, this compound has found utility in agrochemical research. Thiophene derivatives are known for their herbicidal and pesticidal properties, making them valuable in crop protection strategies. The unique combination of functional groups in CAS No. 2138152-38-0 may contribute to its efficacy as an intermediate in synthesizing novel agrochemicals.

The chemical reactivity of this compound allows for further derivatization into more complex molecules. For instance, the nitrile group can be hydrolyzed to form carboxylic acids or reduced to amides, while the amine group can undergo acylation or alkylation reactions. These transformations open up numerous possibilities for creating structurally diverse compounds with tailored properties.

Efforts are ongoing to optimize the synthetic routes for 2-Thiophenecarbonitrile, 4-[[(1,1-dimethylethyl)amino]methyl]- to improve yield and reduce costs. Green chemistry principles are being increasingly adopted to minimize waste and environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to enhance sustainability.

The biological evaluation of this compound has revealed several interesting findings. In vitro studies have shown that derivatives of this molecule exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. These findings underscore the potential of CAS No. 2138152-38-0 as a scaffold for developing new therapeutics.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple fields. Collaborative efforts between academic institutions and industry partners are expected to accelerate the discovery and development of novel derivatives based on this structure.